Cas no 120511-92-4 (Isoanastrozole)

• Product Name: Isoanastrozole
• CAS No: 120511-92-4
• MF: C₁₇H₁₉N₅
• MW: 293.366262674332
• MDL: MFCD19105534
• CID: 2086208
• PubChem ID: 23046242
• Update Time: 2025-10-31

Isoanastrozole Chemical and Physical Properties

Names and Identifiers

• Isoanastrozole
• 2,2'-[5-(4H-1,2,4-Triazol-4-ylmethyl)-1,3-phenylene]bis(2-methylpropanenitrile)
• 2-[3-(2-cyanopropan-2-yl)-5-(1,5-dihydro-1,2,4-triazol-4-ylmethyl)phenyl]-2-methylpropanenitrile
• Anastrozole Isomer
• Anastrozole EP Impurity G
• 2-[3-(2-cyanopropan-2-yl)-5-(1,2,4-triazol-4-ylmethyl)phenyl]-2-methyl-propaneni
• 2-[3-(2-cyanopropan-2-yl)-5-(1,2,4-triazol-4-ylmethyl)phenyl]-2-methylpropanenitrile
• 2-[3-(1-cyano-1-methylethyl)-5-(1,2,4-triazol-4-ylmethyl)phenyl]-2-methylpropanenitrile
• 2-[3-(1-cyano-1-methyl-ethyl)-5-(1,2,4-triazol-4-ylmethyl)phenyl]-2-methyl-propionitrile
• 2-[3-(1-cyano-1-methyl-ethyl)-5-(1,2,4-triazol-4-ylmethyl)phenyl]-2-methyl-propanenitrile
• STL388022
• 1,3-Benzenediacetonitrile, alpha1,alpha1,alpha3,alpha3-tetramethyl-5-(4H-1,2,4-triazol-4-ylmethyl)-
• AKOS017258553
• 2,2'-[5-(4H-1,2,4-Triazol-4-ylmethyl)benzene-1,3-diyl]bis(2-methylpropanenitrile) (Isoanastrozole)
• ALBB-027260
• 1,3-benzenediacetonitrile, alpha,alpha,alpha',alpha'-tetramethyl-5-(4H-1,2,4-triazol-4-ylmethyl)-
• C5I6NC2KRH
• 1,3-Benzenediacetonitrile,a,a,a',a'-tetramethyl-5-(4H-1,2,4-triazol-4-ylmethyl)-
• 120511-92-4
• EN300-7387412
• MFCD19105534
• .ALPHA.1,.ALPHA.1,.ALPHA.3,.ALPHA.3-TETRAMETHYL-5-(4H-1,2,4-TRIAZOL-4-YLMETHYL)-1,3-BENZENEDIACETONITRILE
• UNII-C5I6NC2KRH
• 1,3-BENZENEDIACETONITRILE, .ALPHA.1,.ALPHA.1,.ALPHA.3,.ALPHA.3-TETRAMETHYL-5-(4H-1,2,4-TRIAZOL-4-YLMETHYL)-
• 2,2-(5-(4H-1,2,4-Triazol-4-ylmethyl)benzene-1,3-diyl)bis(2-methylpropanenitrile)
• 2-[3-(1-cyano-1-methylethyl)-5-[(4H-1,2,4-triazol-4-yl)methyl]phenyl]-2-methylpropanenitrile
• Anastrozole impurity G [EP]
• LS-09345
• SCHEMBL4929247
• F77311
• ANASTROZOLE IMPURITY G [EP IMPURITY]
• 2,2'-(5-((4H-1,2,4-Triazol-4-yl)methyl)-1,3-phenylene)bis(2-methylpropanenitrile) (Anastrozole Impurity)
• 2,2'-[5-(4H-1,2,4-triazol-4-ylmethyl)benzene-1,3-diyl]bis(2-methylpropanenitrile)
• 2,2'-(5-((4H-1,2,4-Triazol-4-yl)methyl)-1,3-phenylene)bis(2-methylpropanenitrile)
• alpha1,alpha1,alpha3,alpha3-Tetramethyl-5-(4H-1,2,4-triazol-4-ylmethyl)-1,3-benzenediacetonitrile
• 689-793-8
• 2-(3-(1-cyano-1-methylethyl)-5-((4H-1,2,4-triazol-4-yl)methyl)phenyl)-2-methylpropanenitrile

• MDL： MFCD19105534
• Inchi： 1S/C17H19N5/c1-16(2,9-18)14-5-13(8-22-11-20-21-12-22)6-15(7-14)17(3,4)10-19/h5-7,11-12H,8H2,1-4H3
• InChI Key： UHMBCUNKPNNBSD-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1)CC1C=C(C=C(C=1)C(C#N)(C)C)C(C#N)(C)C

Computed Properties

• Exact Mass: 293.16404563g/mol
• Monoisotopic Mass: 293.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Isoanastrozole

Isoanastrozole: A Comprehensive Overview of Its Chemical Profile, Therapeutic Applications, and Recent Research Developments

Isoanastrozole (CAS No. 120511-92-4) is a significant compound in the realm of pharmaceutical chemistry, renowned for its potent antiestrogenic properties. As a derivative of the aromatase inhibitor class, it has garnered substantial attention in the treatment of hormone receptor-positive breast cancer. This introduction delves into the chemical structure, mechanism of action, clinical applications, and the latest advancements in research involving Isoanastrozole.

The chemical entity Isoanastrozole belongs to the triazole class of compounds, characterized by a fused three-membered azole ring. Its molecular formula, C₁₆H₁₈FN₃O₂, underscores its complex yet well-defined chemical architecture. This structure is pivotal in determining its pharmacological efficacy and metabolic stability. The presence of a fluorine atom at the 6-position enhances its binding affinity to aromatase enzymes, thereby inhibiting estrogen synthesis.

In clinical settings, Isoanastrozole has been extensively utilized as a first-line treatment for postmenopausal women with hormone receptor-positive early breast cancer. Its ability to significantly reduce estrogen levels disrupts tumor growth and progression, making it a cornerstone in endocrine therapy. The drug's selectivity for aromatase over other cytochrome P450 enzymes minimizes off-target effects and enhances patient tolerance.

Recent research has shed new light on the therapeutic potential of Isoanastrozole beyond breast cancer. Studies have explored its efficacy in managing advanced prostate cancer, leveraging its antiestrogenic effects on androgen receptor signaling pathways. Additionally, preclinical investigations have suggested that Isoanastrozole may exhibit neuroprotective properties, potentially making it relevant in neurodegenerative disorders such as Alzheimer's disease.

The pharmacokinetic profile of Isoanastrozole is another critical aspect warranting detailed examination. Following oral administration, it exhibits rapid absorption and achieves peak plasma concentrations within hours. The compound's long half-life allows for once-daily dosing regimens, improving patient compliance. Metabolism primarily involves cytochrome P450 enzymes, with active metabolites contributing to its prolonged therapeutic effect.

Advancements in drug delivery systems have further enhanced the therapeutic utility of Isoanastrozole. Nanoparticle-based formulations have demonstrated improved bioavailability and targeted delivery to tumor sites, reducing systemic side effects. These innovations hold promise for expanding the compound's clinical applications and improving patient outcomes.

The safety profile of Isoanastrozole is well-documented in clinical trials. Common adverse effects include hot flashes, joint pain, and nausea, which are generally manageable with supportive care. Notably, the risk of cardiovascular events is relatively low compared to other aromatase inhibitors, making it a favorable option for long-term therapy.

Ongoing research continues to unravel novel mechanisms of action for Isoanastrozole. Investigational studies are exploring its potential role in modulating immune responses and inhibiting tumor microenvironment interactions. These findings could pave the way for combination therapies that synergize with existing treatments to achieve more robust anti-cancer effects.

In conclusion, Isoanastrozole (CAS No. 120511-92-4) represents a cornerstone in modern oncology due to its potent antiestrogenic activity and favorable safety profile. Its evolving applications in diverse therapeutic areas underscore its versatility and enduring relevance in medical chemistry. As research progresses, further insights into its mechanisms and potential new indications are expected to emerge.